Cas no 450339-06-7 (N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide)

N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide structure

450339-06-7 structure

Product Name:N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide

CAS No:450339-06-7

MF:C₂₁H₂₀FN₃O₃S

MW:413.465207099915

CID:6299910

PubChem ID:5092575

Update Time:2024-01-06

N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide
- 450339-06-7
- F0541-0957
- N-[2-(2,3-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
- AKOS002100587
- SR-01000570588-1
- N-(2-(2,3-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-fluorophenyl)acetamide
- N-[2-(2,3-dimethylphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
- SR-01000570588
- N-[2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide
- Inchi： 1S/C21H20FN3O3S/c1-13-4-3-5-19(14(13)2)25-21(17-11-29(27,28)12-18(17)24-25)23-20(26)10-15-6-8-16(22)9-7-15/h3-9H,10-12H2,1-2H3,(H,23,26)
- InChI Key： QDCLUKMNMUPHDM-UHFFFAOYSA-N
- SMILES： S1(CC2C(=C(NC(CC3C=CC(=CC=3)F)=O)N(C3C=CC=C(C)C=3C)N=2)C1)(=O)=O

Computed Properties

Exact Mass: 413.12094084g/mol
Monoisotopic Mass: 413.12094084g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 705
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 89.4Å²

N-2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl-2-(4-fluorophenyl)acetamide Pricemore >>

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Life Chemicals	F0541-0957-2μmol	N-[2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide	450339-06-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0541-0957-5μmol	N-[2-(2,3-dimethylphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]-2-(4-fluorophenyl)acetamide	450339-06-7	90%+	5μl	$63.0	2023-05-17
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